Cas no 2091684-77-2 (4-Bromo-2-chloro-5-nitrophenol)

• Product Name: 4-Bromo-2-chloro-5-nitrophenol
• CAS No: 2091684-77-2
• MF: C₆H₃BrClNO₃
• MW: 252.449919939041
• CID: 5173929
• Update Time: 2026-03-04

4-Bromo-2-chloro-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-nitrophenol

• Inchi： 1S/C6H3BrClNO3/c7-3-1-4(8)6(10)2-5(3)9(11)12/h1-2,10H
• InChI Key： CBFGQQDSZARNQL-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(Br)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-Bromo-2-chloro-5-nitrophenol

4-Bromo-2-chloro-5-nitrophenol (CAS No. 2091684-77-2): Properties, Applications, and Market Insights

4-Bromo-2-chloro-5-nitrophenol (CAS No. 2091684-77-2) is a halogenated aromatic compound with significant importance in organic synthesis and specialty chemical applications. This compound, characterized by its bromine and chlorine substituents, along with a nitro group, exhibits unique reactivity patterns that make it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for "4-Bromo-2-chloro-5-nitrophenol synthesis" or "CAS 2091684-77-2 applications," highlighting its relevance in modern chemistry.

The molecular structure of 4-Bromo-2-chloro-5-nitrophenol features a phenol ring substituted at the 2, 4, and 5 positions, contributing to its distinct physicochemical properties. With a molecular formula of C6H3BrClNO3, this compound demonstrates moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being less soluble in water. Its melting point typically ranges between 120-125°C, making it stable under standard laboratory conditions. Recent searches for "halogenated phenol derivatives" and "nitrophenol reactivity" reflect growing interest in this chemical class.

In pharmaceutical research, 4-Bromo-2-chloro-5-nitrophenol serves as a key intermediate for developing novel drug candidates. Its structural features allow for diverse chemical transformations, particularly in creating antimicrobial agents and enzyme inhibitors. The presence of multiple functional groups enables selective modifications, addressing current challenges in drug discovery. Industry trends show increased queries about "pharmaceutical intermediates 2024" and "halogenated building blocks," positioning this compound as a valuable research tool.

Material science applications of CAS 2091684-77-2 include its use in synthesizing advanced polymeric materials and coordination complexes. The compound's ability to participate in cross-coupling reactions makes it particularly useful for creating specialized polymers with enhanced thermal stability. Recent breakthroughs in "high-performance polymers" and "functional materials" have driven demand for such versatile intermediates, as evidenced by search engine analytics.

The synthesis of 4-Bromo-2-chloro-5-nitrophenol typically involves sequential halogenation and nitration of phenol derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, responding to the increasing search volume for "green chemistry solutions" and "atom-efficient synthesis." Process optimization remains an active area of research, with particular attention to selective bromination techniques.

Analytical characterization of 4-Bromo-2-chloro-5-nitrophenol employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's distinct spectral signatures facilitate quality control in production settings. Recent technological advancements in "analytical method development" and "impurity profiling" have enhanced the ability to characterize such complex molecules with greater precision.

Market dynamics for CAS 2091684-77-2 reflect growing demand from Asia-Pacific research centers and specialty chemical manufacturers. Industry reports correlate with search trends showing increased interest in "custom synthesis services" and "high-purity intermediates." The compound's niche applications support premium pricing strategies, particularly for certified reference materials meeting pharmacopeia standards.

Safety considerations for handling 4-Bromo-2-chloro-5-nitrophenol emphasize standard laboratory precautions including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its handling aligns with general chemical safety protocols. This practical information addresses common search queries about "chemical handling best practices" and "laboratory safety guidelines."

Future research directions for 4-Bromo-2-chloro-5-nitrophenol derivatives include exploring their potential in catalysis and molecular recognition systems. The compound's structural versatility positions it as a candidate for developing new supramolecular architectures, responding to emerging search trends in "smart materials design" and "functional organic compounds."

Environmental fate studies of halogenated nitrophenols like CAS 2091684-77-2 contribute to understanding their biodegradation pathways. This research area gains importance amid increasing searches for "environmentally friendly chemicals" and "biodegradation mechanisms." Recent advancements in analytical techniques enable more accurate assessment of such compounds' ecological profiles.

In conclusion, 4-Bromo-2-chloro-5-nitrophenol represents a versatile chemical building block with expanding applications across multiple scientific disciplines. Its unique combination of halogen and nitro functional groups continues to inspire innovative research, as reflected in current search patterns and scientific literature. The compound's commercial significance is expected to grow in parallel with advancements in specialty chemicals and pharmaceutical development.